Cas no 22031-52-3 (6-Azabicyclo[3.2.0]heptan-7-one)

6-Azabicyclo[3.2.0]heptan-7-one structure
22031-52-3 structure
Product Name:6-Azabicyclo[3.2.0]heptan-7-one
CAS No:22031-52-3
MF:C6H9NO
MW:111.141761541367
MDL:MFCD01863277
CID:275558
PubChem ID:549320
Update Time:2025-09-27

6-Azabicyclo[3.2.0]heptan-7-one Chemical and Physical Properties

Names and Identifiers

    • 6-Azabicyclo[3.2.0]heptan-7-one
    • 2-amino-cyclopentanecarboxylic acid
    • cis-2-aza-3-oxobicyclo<3.2.0>heptane
    • AXDBIGNYXNSBHV-UHFFFAOYSA-N
    • 6-Azabicyclo[3,2,0]heptan-7-one
    • 6-Azabicyclo[3.2.0]heptane-7-one
    • SB11924
    • NE41504
    • 6-Azabicyclo[3.2.0]heptan-7-one #
    • A50009
    • Z1262398361
    • 22031-52-3
    • DTXSID50338481
    • CHEMBL178335
    • SCHEMBL775110
    • EN300-84239
    • 6-Aza-bicyclo[3.2.0]heptan-7-one
    • 39155-94-7
    • 6-AZABICYCLO[3.2.0]HEPTAN-7-ONE 6-AZABICYCLO[3.2.0]HEPTAN-7-ONE
    • FT-0720674
    • AKOS009156546
    • CS-0063926
    • SB46050
    • D70003
    • CS-15893
    • MFCD01863277
    • Z1250169685
    • A878794
    • 6-Azabicyclo[3.2.0]heptan-7-one, (1R-cis)-
    • SY246407
    • 6-AZABICYCLO[3.2.0]HEPTAN-7-ONE6-AZABICYCLO[3.2.0]HEPTAN-7-ONE
    • DB-020153
    • MDL: MFCD01863277
    • Inchi: 1S/C6H9NO/c8-6-4-2-1-3-5(4)7-6/h4-5H,1-3H2,(H,7,8)
    • InChI Key: AXDBIGNYXNSBHV-UHFFFAOYSA-N
    • SMILES: O=C1C2CCCC2N1

Computed Properties

  • Exact Mass: 111.06800
  • Monoisotopic Mass: 111.068414
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.2
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • Color/Form: Not available
  • Density: 1.0656 (rough estimate)
  • Melting Point: 45-50 °C
  • Boiling Point: 208.27°C (rough estimate)
  • Flash Point: 160.9°C
  • Refractive Index: 1.4729 (estimate)
  • PSA: 29.10000
  • LogP: 0.61370
  • Solubility: Not available

6-Azabicyclo[3.2.0]heptan-7-one Security Information

  • Hazard Category Code: 36/37/38-11
  • Safety Instruction: 37/39-26-16
  • Hazardous Material Identification: Xi F
  • Risk Phrases:R36/37/38; R11
  • Storage Condition:Flammable area

6-Azabicyclo[3.2.0]heptan-7-one Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

6-Azabicyclo[3.2.0]heptan-7-one Pricemore >>

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abcr
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€209.00 2023-07-20
abcr
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